Cas no 942008-06-2 (N-(2-chlorophenyl)-2-3-(naphthalen-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide)

• Product name: N-(2-chlorophenyl)-2-3-(naphthalen-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide
• CAS No: 942008-06-2
• MF: C₂₂H₁₆ClN₃O₂
• MW: 389.834343910217
• CID: 5506358

N-(2-chlorophenyl)-2-3-(naphthalen-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-2-(3-naphthalen-2-yl-6-oxopyridazin-1-yl)acetamide
• 1(6H)-Pyridazineacetamide, N-(2-chlorophenyl)-3-(2-naphthalenyl)-6-oxo-
• N-(2-chlorophenyl)-2-3-(naphthalen-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide

• Inchi： 1S/C22H16ClN3O2/c23-18-7-3-4-8-20(18)24-21(27)14-26-22(28)12-11-19(25-26)17-10-9-15-5-1-2-6-16(15)13-17/h1-13H,14H2,(H,24,27)
• InChI Key： YIOQRDSVDNWOMQ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C3C(=C2)C=CC=C3)=NN(CC(NC2=CC=CC=C2Cl)=O)C(=O)C=C1

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 12?+-.0.70(Predicted)

Additional information on N-(2-chlorophenyl)-2-3-(naphthalen-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide

Professional Introduction to N-(2-chlorophenyl)-2-3-(naphthalen-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide (CAS No. 942008-06-2)

N-(2-chlorophenyl)-2-3-(naphthalen-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide

This compound, identified by its CAS number 942008-06-2, represents a significant advancement in the field of pharmaceutical chemistry. Its molecular structure, characterized by a pyridazine core fused with aromatic rings, positions it as a promising candidate for further exploration in medicinal chemistry. The presence of both chlorophenyl and naphthalenyl substituents suggests potential interactions with biological targets that could be exploited for therapeutic applications.

The synthesis of this compound involves a series of well-established organic reactions, including condensation and cyclization processes. These steps are critical in forming the intricate framework of the molecule, which is essential for its biological activity. The pyridazine ring, a key pharmacophore in many bioactive compounds, contributes to the compound's stability and reactivity, making it an attractive scaffold for drug development.

In recent years, there has been growing interest in pyridazine derivatives due to their diverse biological activities. Studies have shown that these compounds can exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The specific arrangement of substituents in N-(2-chlorophenyl)-2-3-(naphthalen-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide may enhance its interaction with target enzymes or receptors, thereby modulating physiological processes.

The chlorophenyl group is particularly noteworthy as it can influence the electronic properties of the molecule. This substitution pattern is often found in bioactive compounds due to its ability to engage in hydrogen bonding and hydrophobic interactions with biological targets. The naphthalenyl moiety further contributes to the compound's complexity and potential for selective binding.

Recent research has highlighted the importance of optimizing the structure of pyridazine derivatives to improve their pharmacological profiles. By modifying the substituents and functional groups, chemists can fine-tune the properties of these compounds to achieve desired effects. N-(2-chlorophenyl)-2-3-(naphthalen-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide is a prime example of how strategic modifications can lead to novel therapeutic agents.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in materials science and chemical biology research. For instance, it could serve as a building block for designing new synthetic pathways or as a tool compound in biochemical assays.

In conclusion, N-(2-chlorophenyl)-2-3-(naphthalen-2-yl)-6 strong>-oxo -< strong >1,6 strong >dihydropyridazin -1 -ylacetamide (CAS No. 942008-06 - 2) represents a significant contribution to the field of medicinal chemistry. Its structural features and potential biological activities make it a valuable compound for further research and development. As our understanding of its properties grows, so too will its applications in pharmaceuticals and beyond.